Cas no 2096339-88-5 (3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid)

• Product Name: 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid
• CAS No: 2096339-88-5
• MF: C₁₀H₁₃BF₂O₃
• MW: 230.016230344772
• MDL: MFCD20441797
• CID: 4638211
• Update Time: 2025-06-13

3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid
• Y2442
• (3,5-Difluoro-4-isopropoxy-2-methylphenyl)boronic acid
• (3,5-difluoro-2-methyl-4-propan-2-yloxyphenyl)boronic acid

• MDL： MFCD20441797
• Inchi： 1S/C10H13BF2O3/c1-5(2)16-10-8(12)4-7(11(14)15)6(3)9(10)13/h4-5,14-15H,1-3H3
• InChI Key： UEQAIZUGLYZKNX-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(B(O)O)C=C(C=1OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid

Introduction to 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic Acid (CAS No. 2096339-88-5)

3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2096339-88-5, features a phenyl ring substituted with fluorine atoms, an isopropoxy group, and a methyl group, which collectively contribute to its distinct reactivity and utility in synthetic applications.

The presence of fluorine atoms in the aromatic ring enhances the electronic properties of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. Fluorinated aromatic compounds are well-documented for their ability to modulate metabolic pathways and improve drug bioavailability, which has spurred extensive research into their applications in medicinal chemistry.

The isopropoxy group at the 4-position introduces steric hindrance and influences the compound's solubility and interaction with biological targets. This modification can be strategically employed to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Additionally, the methyl group at the 2-position further fine-tunes the electronic distribution of the molecule, affecting its reactivity in cross-coupling reactions such as Suzuki-Miyaura coupling.

In recent years, 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid has been explored as a key intermediate in the development of novel pharmaceuticals. Its boronic acid functionality makes it particularly useful in Suzuki-Miyaura cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are widely employed in drug discovery due to their efficiency and broad substrate scope.

One of the most compelling applications of this compound is in the synthesis of fluorinated heterocycles, which are known for their enhanced binding affinity and metabolic stability. Researchers have leveraged 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid to develop new analogs of existing drugs, aiming to improve their efficacy while reducing side effects. The fluorine atoms, in particular, play a crucial role in modulating drug-receptor interactions by influencing electron density and lipophilicity.

Recent studies have highlighted the compound's potential in antiviral and anticancer therapies. The unique structural features of 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid allow it to interact with biological targets in novel ways, potentially leading to the discovery of next-generation therapeutics. For instance, its ability to undergo facile cross-coupling reactions enables the rapid construction of complex molecular architectures that mimic natural products with potent biological activities.

The compound's versatility also extends to materials science applications. Fluorinated aromatic compounds are increasingly used in the development of advanced materials such as liquid crystals and organic semiconductors due to their tunable electronic properties. The presence of both fluorine and isopropoxy groups provides a balance between rigidity and flexibility, making 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid an attractive candidate for designing novel functional materials.

From a synthetic chemistry perspective, CAS No. 2096339-88-5 offers a rich platform for exploring new reaction pathways and methodologies. The boronic acid moiety serves as a versatile handle for further functionalization, allowing chemists to construct increasingly complex molecules with tailored properties. This has opened up new avenues for innovation in both academic research and industrial applications.

The growing interest in fluorinated compounds stems from their demonstrated ability to enhance drug-like properties such as binding affinity, metabolic stability, and oral bioavailability. The strategic use of fluorine atoms can lead to more robust pharmacological profiles, making them indispensable tools in modern drug discovery. As research continues to uncover new applications for 3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid, its importance in synthetic chemistry is likely to grow even further.

In conclusion,3,5-Difluoro-4-isopropoxy-2-methylphenylboronic acid (CAS No. 2096339-88-5) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical chemists seeking to develop novel therapeutics while also offering exciting possibilities for materials scientists working on advanced functional materials.